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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
ContraCon™ thermal decontamination process of the Thermo Scientific™ Cytomat™ 10 C
Automated Incubator.

Frequently Asked Questions (FAQSs)

Q1: What is the ContraCon™ decontamination routine?

Al: The ContraCon™ decontamination routine is a fully automated, high-temperature, moist-
heat process designed to eliminate bacteria, fungi, and spores from the interior of the
Cytomat™ 10 C incubator. This process significantly reduces the risk of contamination and
enhances experimental reproducibility.[1][2]

Q2: What are the standard parameters for the ContraCon™ decontamination cycle?

A2: The standard, pre-programmed ContraCon™ cycle runs at 90°C for a duration of 9 hours
with a relative humidity of over 80%.[3]

Q3: Do | need to remove any internal components before starting the decontamination cycle?

A3: No, the ContraCon™ routine is designed to decontaminate the incubator with all its
internal components in place, providing a "walk-away" operation.[1][2] However, all cell
cultures, media, and other heat-sensitive materials must be removed.
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Q4: How is humidity controlled during the decontamination process?

A4: The Cytomat™ 10 C utilizes Hydra-Smart™ technology with an external water reservoir to
precisely control humidity levels, minimizing the risk of contamination associated with internal
water pans.[2][4]

Q5: Can | use chemical disinfectants instead of the thermal decontamination cycle?

A5: While manual cleaning with appropriate disinfectants is a part of regular maintenance, the
automated ContraCon™ thermal decontamination provides a more thorough and validated
method for eliminating contaminants, especially in hard-to-reach areas.[3]

Troubleshooting Guide

_ o le Ealil

Potential Cause Recommended Action

Ensure the incubator door is securely closed.
Door is not properly closed or the door sensoris  Listen for a click to confirm latching. If the cycle
faulty. still doesn't start, there may be an issue with the

door sensor requiring technical service.

) . ) Check the water level in the external water
Water reservoir for the humidity control is empty ) o ) o
reservoir and refill with sterile, distilled water as
or low.
needed.

Refer to the instrument's user interface for any
displayed error codes or messages. As specific
o ) N error code documentation is not publicly
The unit is displaying a specific error message. ) ) o
available, contact Thermo Fisher Scientific
technical support with the displayed message

for further assistance.

) ] ) Ensure that any ongoing incubation processes
The incubator is not in the correct state to ) o
o o are stopped and that the incubator is in a ready
initiate the cycle (e.g., a run is in progress). ] o
state to begin the decontamination cycle.
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Issue 2: Decontamination Cycle Does Not Reach or

Maintain 90°C

Potential Cause

Recommended Action

Incorrect ambient room temperature.

Ensure the laboratory's ambient temperature is
within the manufacturer's recommended range
for optimal performance. Extreme ambient
temperatures can affect the incubator's ability to

reach and maintain high temperatures.

Faulty heating element or temperature sensor.

If the incubator consistently fails to reach the
target temperature, there may be a hardware
issue with the heating elements or the
temperature sensor. This requires intervention

from a qualified service engineer.

Power supply issues.

Verify that the incubator is connected to a stable
and adequate power supply. Fluctuations in

power can affect heating performance.

Issue 3: Inadequate Humidity Levels During

Decontamination

Potential Cause

Recommended Action

Clogged or malfunctioning water delivery

system.

Check the tubing from the external water
reservoir to the incubator for any kinks or
blockages. Ensure the Hydra-Smart™ system is

functioning correctly.

Incorrect type of water used.

Always use sterile, distilled water in the
reservoir to prevent mineral buildup and ensure

proper function of the humidity system.

Leak in the door seal.

Inspect the door gasket for any signs of wear,
tear, or damage that could allow humidity to
escape. A faulty gasket should be replaced by a

service technician.
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Issue 4: Decontamination Cycle is Interrupted or Does

Not Complete

Potential Cause

Recommended Action

Power outage.

If the decontamination cycle was interrupted by
a power failure, it will need to be restarted from
the beginning once power is restored and the

incubator has stabilized.

An internal error was detected by the system.

The incubator's control system may halt the
cycle if it detects a significant deviation from the
set parameters. Check the display for any error

messages and contact technical support.

The incubator door was opened during the

cycle.

Opening the door will interrupt the cycle. The

cycle will need to be manually restarted.

Experimental Protocols

ContraCon™ Decontamination Verification Protocol

This protocol is a summary of the methodology used to validate the effectiveness of the

ContraCon™ decontamination routine.[3]

e Preparation of Test Organisms:

o Cultures of Bacillus subtilis/atrophaeus and Escherichia coli are prepared as

representative contaminants.

¢ |noculation of Test Locations:

o Aliquots of the microbial cultures are applied to sterile carriers (e.g., stainless steel

coupons or directly onto surfaces).

o These carriers are placed at 18 different locations within the Cytomat™ 10 C chamber,

including walls, shelves, and areas shielded by equipment, to represent a "worst-case

contamination scenario.
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o Execution of the Decontamination Cycle:

o The standard ContraCon™ decontamination cycle is initiated (9 hours, 90°C, >80%
relative humidity).

e Post-Cycle Analysis:
o After the cycle is complete, the carriers are aseptically retrieved.

o The carriers are transferred to a growth medium and incubated under optimal conditions to

detect any residual microbial growth.

o Control carriers that were not subjected to the decontamination cycle are also incubated to

ensure the initial inoculums were viable.
o Results Interpretation:

o The absence of growth from the test carriers indicates a successful decontamination

process.

Visualizations
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Decontamination Cycle
Fails to Start

Qs the door securely closed?)

Yes

Is the external water Close door firmly.
reservoir filled? If problem persists, contact support.

Yes No

Is an error message Fill reservoir with sterile,
displayed on the screen? distilled water.

No Yes

Is the incubator in a Note the error message and
'Ready' state? contact technical support.

Stop any active processes

and try again.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a decontamination cycle that fails to start.
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(Reach >80% RH) Humidity Fail

(Cycle Aborted)

Initiate ContraCon™ Cycle

Click to download full resolution via product page

Caption: Logical pathway of the ContraCon™ decontamination cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1167394#common-errors-during-the-cytomat-10-c-
decontamination-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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